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Compound of Interest

Compound Name: Methyl 1h-indazole-6-carboxylate

Cat. No.: B061901 Get Quote

An In-depth Technical Guide to Methyl 1H-indazole-6-carboxylate

For researchers, scientists, and professionals in drug development, a thorough understanding

of the chemical properties and structure of key intermediates is paramount. Methyl 1H-
indazole-6-carboxylate is a versatile scaffold used in the synthesis of a variety of biologically

active molecules.[1] This technical guide provides a detailed overview of its chemical

properties, structure, and relevant experimental protocols.

Chemical Structure and Properties
Methyl 1H-indazole-6-carboxylate is a heterocyclic aromatic compound with the chemical

formula C₉H₈N₂O₂.[2] Its structure consists of a bicyclic indazole core, which is a fusion of a

benzene ring and a pyrazole ring, with a methyl carboxylate group attached at the 6th position.

Chemical Structure
Caption: 2D chemical structure of Methyl 1H-indazole-6-carboxylate.

Physicochemical Properties
The key physicochemical properties of Methyl 1H-indazole-6-carboxylate are summarized in

the table below.
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Property Value Source

IUPAC Name
methyl 1H-indazole-6-

carboxylate
[2]

CAS Number 170487-40-8 [2]

Molecular Formula C₉H₈N₂O₂ [2]

Molecular Weight 176.17 g/mol [3][4]

Appearance
White to reddish-yellow crystal

powder
[2]

Purity ≥97% [1][2]

Flash Point 162.6 ± 20.4 °C [5]

LogP 1.80 [5]

InChI Key
TUSICEWIXLMXEY-

UHFFFAOYSA-N
[2]

SMILES COC(=O)c1ccc2c(c1)c[nH]n2

Experimental Protocols
Detailed experimental protocols are crucial for the successful synthesis and characterization of

chemical compounds. Below are representative methodologies for the synthesis and

spectroscopic analysis of Methyl 1H-indazole-6-carboxylate.

Synthesis Protocol
The synthesis of Methyl 1H-indazole-6-carboxylate can be achieved through various

synthetic routes, often involving cyclization and esterification reactions.[1] A common approach

is the reaction of a suitably substituted phenylhydrazine with a carbonyl compound, followed by

cyclization. Another approach involves the modification of an existing indazole core.

A representative synthesis for a related compound, methyl 3-iodoindazole-6-carboxylate, starts

from methyl 1H-indazole-6-carboxylate. To a solution of methyl 1H-indazole-6-carboxylate
(2.5 g, 14.2 mmol) in DMF (30 mL), potassium hydroxide (1.8 g, 31.9 mmol) is added in
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batches, followed by the addition of iodine (5.4 g, 21.3 mmol) at 0 °C.[6] The reaction mixture is

then stirred at room temperature for 1 hour.[6] After the reaction is complete, the mixture is

poured into ice water and extracted with ethyl acetate.[6] The combined organic phases are

washed, dried, and concentrated to yield the product.[6]

Spectroscopic Characterization
For the structural elucidation and confirmation of purity, a combination of spectroscopic

techniques is employed.

General Procedure for Spectroscopic Analysis:

Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR spectra are typically

recorded on a 300 MHz or higher spectrometer.[7][8] The sample is dissolved in a deuterated

solvent, such as DMSO-d₆ or CDCl₃, and chemical shifts are reported in parts per million

(ppm) relative to the residual solvent signal.[7][9]

Infrared (IR) Spectroscopy: IR spectra are recorded on an FTIR spectrometer.[7] The

analysis can be performed on a solid sample using an ATR accessory or as a KBr pellet.[9]

Characteristic absorption bands are reported in wavenumbers (cm⁻¹).[7]

Mass Spectrometry (MS): High-resolution mass spectra (HRMS) are obtained using a mass

spectrometer, often with an electrospray ionization (ESI) source in positive ion mode, to

confirm the molecular weight and elemental composition.[7][9]

ChemicalBook provides access to various spectra for Methyl 1H-indazole-6-carboxylate,

including ¹H NMR, IR, and MS data.[10]

Experimental Workflow
The general workflow for the synthesis and purification of Methyl 1H-indazole-6-carboxylate
and its derivatives is illustrated below.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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and industry.
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